2-nitro-N-5-quinolinylbenzamide

• IUPAC Name: 2-nitro-N-quinolin-5-ylbenzamide
• InChI: InChI=1S/C16H11N3O3/c20-16(12-5-1-2-9-15(12)19(21)22)18-14-8-3-7-13-11(14)6-4-10-17-13/h1-10H,(H,18,20)
• InChI Key: XEYLVIMKRXECCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC3=C2C=CC=N3)[N+](=O)[O-]
• Molecular Formula: C16H11N3O3
• Molecular Weight: 293.28 g/mol
• Solubility: 36.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-nitro-N-5-quinolinylbenzamide, also known as AQ-RA 741, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is a member of the quinoline family and is commonly used in the synthesis of various pharmaceuticals and biologically active molecules. In

Mechanism of Action

The exact mechanism of action of 2-nitro-N-5-quinolinylbenzamide is not fully understood. However, it is believed that the compound exerts its biological effects by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of cancer and inflammation. Specifically, this compound has been shown to inhibit the activity of the enzyme poly (ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell survival. This inhibition leads to the accumulation of DNA damage and ultimately induces cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that the compound is able to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. In vivo studies have also demonstrated the antitumor activity of the compound in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-nitro-N-5-quinolinylbenzamide in laboratory experiments is its potent biological activity. The compound has been shown to exhibit strong antitumor and anti-inflammatory effects, making it a valuable tool for studying cancer and inflammatory diseases. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that high doses of this compound can lead to liver and kidney damage in animal models.

Future Directions

There are several future directions for research on 2-nitro-N-5-quinolinylbenzamide. One area of interest is in the development of new drugs and pharmaceuticals based on the structure of this compound. Researchers are also exploring the potential use of this compound as a diagnostic tool for cancer and other diseases. Additionally, studies are ongoing to further elucidate the mechanism of action of this compound and to identify potential targets for drug development.

Synthesis Methods

The synthesis of 2-nitro-N-5-quinolinylbenzamide is a complex process that involves several steps. The most commonly used method for the synthesis of this compound is the condensation reaction between 5-chloro-2-nitrobenzoic acid and 2-aminobenzamide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

2-nitro-N-5-quinolinylbenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of application is in the development of new drugs and pharmaceuticals. This compound has been shown to exhibit potent antitumor and anti-inflammatory activities, making it a potential candidate for the treatment of cancer and various inflammatory diseases.